Cas no 811867-14-8 (2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-)

2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro- structure
811867-14-8 structure
Product name:2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-
CAS No:811867-14-8
MF:C16H21N3O3
MW:303.35624
CID:704351
PubChem ID:71421031

2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-
    • 2-[2-[2-(3-azidoprop-1-enyl)phenoxy]ethoxy]oxane
    • 811867-14-8
    • 2-{2-[2-(3-Azidoprop-1-en-1-yl)phenoxy]ethoxy}oxane
    • DTXSID00840201
    • Inchi: InChI=1S/C16H21N3O3/c17-19-18-10-5-7-14-6-1-2-8-15(14)20-12-13-22-16-9-3-4-11-21-16/h1-2,5-8,16H,3-4,9-13H2
    • InChI Key: MKYIZMZHJSJKRI-UHFFFAOYSA-N
    • SMILES: C1CCOC(C1)OCCOC2=CC=CC=C2C=CCN=[N+]=[N-]

Computed Properties

  • Exact Mass: 303.15829154g/mol
  • Monoisotopic Mass: 303.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42Ų

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